Cas no 79424-74-1 (1-iodo-2,3-dimethyl-4-nitrobenzene)

• Product Name: 1-iodo-2,3-dimethyl-4-nitrobenzene
• CAS No: 79424-74-1
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD28794901
• CID: 5004865
• Update Time: 2025-04-25

1-iodo-2,3-dimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-3-iodo-6-nitrobenzene
• 1-iodo-2,3-dimethyl-4-nitrobenzene

• MDL： MFCD28794901
• Inchi： 1S/C8H8INO2/c1-5-6(2)8(10(11)12)4-3-7(5)9/h3-4H,1-2H3
• InChI Key： AGWHBMQIQBCZRG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Additional information on 1-iodo-2,3-dimethyl-4-nitrobenzene

1,2-Dimethyl-3-Iodo-6-Nitrobenzene: A Comprehensive Overview

1,2-Dimethyl-3-Iodo-6-Nitrobenzene, also known by its CAS registry number CAS No. 79424-74-1, is a highly specialized aromatic compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a benzene ring substituted with methyl groups at positions 1 and 2, an iodine atom at position 3, and a nitro group at position 6. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in research and application.

The synthesis of 1,2-Dimethyl-3-Iodo-6-Nitrobenzene involves a series of carefully controlled reactions. Typically, the starting material is a substituted benzene derivative, which undergoes nitration to introduce the nitro group. Subsequent methylation and iodination steps are then performed to achieve the final product. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable applications of 1,2-Dimethyl-3-Iodo-6-Nitrobenzene is in the field of pharmaceutical research. The compound serves as an intermediate in the synthesis of various bioactive molecules. For instance, its role in the development of anti-cancer agents has been highlighted in several studies. The nitro group acts as an electron-withdrawing substituent, enhancing the molecule's reactivity in certain biochemical pathways. This property has been exploited to design drugs that target specific enzymes involved in cancer progression.

In addition to its pharmaceutical applications, 1,2-Dimethyl-3-Iodo-6-Nitrobenzene has found utility in materials science. Its ability to undergo various coupling reactions makes it a valuable precursor for synthesizing advanced materials such as conductive polymers and sensors. Recent research has demonstrated its potential in creating novel materials for energy storage devices, where its electronic properties play a crucial role.

The physical properties of 1,2-Dimethyl-3-Iodo-6-Nitrobenzene are equally intriguing. It exhibits a high melting point due to the strong intermolecular forces arising from the electron-withdrawing nitro group and the bulky methyl substituents. Its solubility in organic solvents is moderate, which facilitates its use in organic synthesis reactions. Furthermore, the presence of iodine imparts some degree of radioactivity to the compound, although this is not significant enough to pose health risks under normal handling conditions.

From an environmental perspective, understanding the fate and transport of 1,2-Dimethyl-3-Iodo-6-Nitrobenzene is crucial. Recent studies have focused on its biodegradation potential and toxicity to aquatic organisms. While it is not classified as a hazardous substance under standard regulations, proper disposal methods are recommended to minimize environmental impact.

In conclusion, 1,2-Dimethyl-3-Iodo-6-Nitrobenzene, with its unique structure and versatile properties, continues to be a focal point in scientific research and industrial applications. Its role as an intermediate in drug development and materials science underscores its importance across multiple disciplines. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its position as a key compound in modern chemistry.